Cas no 1805372-07-9 (2-Amino-5-(chloromethyl)-3-(difluoromethyl)pyridine-6-methanol)

• Product Name: 2-Amino-5-(chloromethyl)-3-(difluoromethyl)pyridine-6-methanol
• CAS No: 1805372-07-9
• MF: C₈H₉ClF₂N₂O
• MW: 222.619667768478
• CID: 4857343
• Update Time: 2025-06-10

2-Amino-5-(chloromethyl)-3-(difluoromethyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(chloromethyl)-3-(difluoromethyl)pyridine-6-methanol

• Inchi： 1S/C8H9ClF2N2O/c9-2-4-1-5(7(10)11)8(12)13-6(4)3-14/h1,7,14H,2-3H2,(H2,12,13)
• InChI Key： AFUFTZBMDSXXIE-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(F)F)=C(N)N=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 0.7
• Topological Polar Surface Area: 59.1

Additional information on 2-Amino-5-(chloromethyl)-3-(difluoromethyl)pyridine-6-methanol

Introduction to 2-Amino-5-(chloromethyl)-3-(difluoromethyl)pyridine-6-methanol (CAS No. 1805372-07-9)

2-Amino-5-(chloromethyl)-3-(difluoromethyl)pyridine-6-methanol, identified by its CAS number 1805372-07-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives, a class of heterocyclic compounds known for their diverse biological activities and utility in drug development. The unique structural features of this molecule, including the presence of an amino group, a chloromethyl substituent, a difluoromethyl group, and a hydroxymethyl moiety, contribute to its potential as a versatile intermediate in synthetic chemistry and as a lead compound for further pharmacological exploration.

The< strong>amino group at the 2-position of the pyridine ring is a common pharmacophore that can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets. The< strong>chloromethyl group at the 5-position introduces reactivity that allows for further functionalization, enabling the synthesis of more complex molecules. Additionally, the< strong>difluoromethyl group at the 3-position is known to modulate metabolic stability and lipophilicity, which are critical factors in drug design. The presence of a< strong>hydroxymethyl group at the 6-position provides another site for chemical modification, offering flexibility in derivative synthesis.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential applications in treating various diseases, including cancer, infectious diseases, and neurological disorders. The structural motifs present in< strong>2-Amino-5-(chloromethyl)-3-(difluoromethyl)pyridine-6-methanol make it a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential as a building block for the synthesis of novel therapeutic agents. The< strong>chloromethyl group, in particular, can be readily transformed into other functional groups such as carbamates or ureas through nucleophilic substitution reactions. These transformations are crucial for generating libraries of compounds that can be screened for biological activity. Furthermore, the< strong>amino group can be used to form amides or peptidomimetics, which are important scaffolds in drug discovery.

The< strong>difluoromethyl group is another key feature that has attracted considerable attention in drug development. This substituent has been shown to improve metabolic stability by resisting oxidative degradation and can also enhance binding affinity by increasing lipophilicity. The incorporation of< strong>difluoromethyl groups into drug candidates has been associated with increased bioavailability and prolonged half-life, making it an attractive feature for pharmaceutical applications.

In addition to its synthetic utility, there are several recent studies that highlight the biological significance of pyridine derivatives. For instance, researchers have demonstrated that certain pyridine-based compounds exhibit inhibitory activity against kinases and other enzymes involved in cancer progression. The structural framework of< strong>2-Amino-5-(chloromethyl)-3-(difluoromethyl)pyridine-6-methanol, with its multiple reactive sites, suggests that it could be modified to target such enzymes effectively.

The hydroxymethyl group at the 6-position also presents opportunities for further derivatization. This moiety can be oxidized to form an aldehyde or ketone, or it can be converted into an ether or ester depending on the desired pharmacological properties. Such modifications are essential for fine-tuning the physicochemical properties of drug candidates, including solubility, permeability across biological membranes, and interactions with biological targets.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds like pyridines in drug discovery. Pyridines are ubiquitous in many approved drugs due to their ability to mimic natural biomolecules and interact with biological systems effectively. The compound< strong>2-Amino-5-(chloromethyl)-3-(difluoromethyl)pyridine-6-methanol, with its rich structural features, aligns well with this trend and represents a valuable asset in the quest for novel therapeutics.

In conclusion,< strong>2-Amino-5-(chloromethyl)-3-(difluoromethyl)pyridine-6-methanol(CAS No. 1805372-07-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for further exploration as an intermediate in synthetic chemistry and as a lead compound for drug discovery efforts aimed at treating various diseases.